N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide

• IUPAC Name: N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide
• InChI: InChI=1S/C27H30N2O5/c1-27(2)15-20-7-5-9-22(25(20)34-27)32-17-24(30)28-16-18-10-12-29(13-11-18)26(31)23-14-19-6-3-4-8-21(19)33-23/h3-9,14,18H,10-13,15-17H2,1-2H3,(H,28,30)
• InChI Key: REGBMJFJRXKRHX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC3CCN(CC3)C(=O)C4=CC5=CC=CC=C5O4)C
• Molecular Formula: C27H30N2O5
• Molecular Weight: 462.5 g/mol

Description

N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide is a useful research compound. Its molecular formula is C27H30N2O5 and its molecular weight is 462.546. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Compounds with benzofuran and piperidinyl moieties have been evaluated for their antimicrobial activities. For instance, benzothiazol-2-yl derivatives have demonstrated effectiveness against pathogenic bacteria and Candida species, with certain compounds more effective against fungi than bacteria, highlighting the potential antimicrobial application of structurally similar compounds (Mokhtari & Pourabdollah, 2013).

Anti-inflammatory Activity

Derivatives featuring benzofuran and acetamide groups have shown significant anti-inflammatory activity, suggesting that compounds with related structural elements could have potential applications in developing anti-inflammatory agents (Sunder & Maleraju, 2013).

Synthetic Applications

The chemical synthesis and transformations involving compounds with benzofuran and piperidine components offer insights into their utility in medicinal chemistry and organic synthesis. For example, the Claisen—Eschenmoser reaction for hydroxymethylbenzofurans indicates the role of these compounds in synthesizing complex molecules (Mukhanova et al., 2007).

Neuropharmacological Research

Research on orexin receptors and their antagonists, with structural similarities to the queried compound, has shown promising results in modulating feeding, arousal, stress, and drug abuse. This suggests potential applications in developing therapeutic agents targeting orexin receptors for disorders related to these physiological processes (Piccoli et al., 2012).